Cas no 77334-11-3 (3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-)

• Product Name: 3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-
• CAS No: 77334-11-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 530562
• PubChem ID: 69246637
• Update Time: 2025-04-19

3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3-hydroxy-4-methoxyphenyl)-
• 4-(3-hydroxy-4-methoxyphenyl)but-3-en-2-one
• DTXSID20740097
• 77334-11-3
• AKOS017414401
• SY300106
• 4-(3-hydroxy-4-methoxyphenyl)-3-buten-2-one

• Inchi： 1S/C11H12O3/c1-8(12)3-4-9-5-6-11(14-2)10(13)7-9/h3-7,13H,1-2H3
• InChI Key： BWJQTZKTOVCXOW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=CC(C)=O)=CC=1O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives